![molecular formula C11H15ClN2O2 B1428168 Morpholine-2-carboxylic acidphenylamide hydrochloride CAS No. 1229627-52-4](/img/structure/B1428168.png)
Morpholine-2-carboxylic acidphenylamide hydrochloride
Overview
Description
“Morpholine-2-carboxylic acidphenylamide hydrochloride” is a chemical compound with the molecular formula C11H15ClN2O2. It is a derivative of Morpholine-2-carboxylic acid hydrochloride .
Synthesis Analysis
The synthesis of morpholines, including this compound, has been a subject of interest due to their widespread availability in natural products and biologically relevant compounds . The synthesis of morpholines and their carbonyl-containing analogs from 1,2-amino alcohols, aziridines, epoxides, and related compounds has been described . A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C5H9NO3.ClH/c7-5(8)4-3-6-1-2-9-4;/h4,6H,1-3H2,(H,7,8);1H .Chemical Reactions Analysis
The synthesis of morpholines involves various chemical reactions, including coupling, cyclization, and reduction reactions . These reactions are performed using easily available amino alcohols and α-haloacid chlorides . Other methods of synthesis involve the use of 1,2-amino alcohols, aziridines, epoxides, and related compounds .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 242.7 g/mol.Scientific Research Applications
Chemical and Pharmacological Interest of Morpholine Derivatives
Morpholine derivatives are explored for their broad spectrum of pharmacological profiles. Morpholine, a six-membered aromatic organic heterocycle, is integral to compounds developed for various pharmacological activities. Research on morpholine derivatives shows promise in biochemistry and medicine, with significant attention to their synthesis and potential as pharmacophoric agents. The investigation into morpholine and pyran analogues underscores their importance in designing novel derivatives with improved biological activities (Asif & Imran, 2019).
Medicinal Chemistry and Pharmaceutical Applications
Morpholine and its analogues, including piperazine, are subject to continuous medicinal chemistry investigations due to their wide range of pharmaceutical applications. Recent developments have led to new synthetic methods for these derivatives, aiming to enhance their pharmacophoric activities. This research trajectory highlights the morpholine nucleus as a key player in the development of pharmacologically active compounds (Mohammed et al., 2015).
Contributions to Psychotropic Drug Development
The exploration of morpholine derivatives extends into psychotropic drug development. Research focusing on phosphorylated carboxylic acids derivatives, including those related to morpholine structures, has identified potential drugs with tranquilizing, anti-alcohol, antidepressant, and antiepileptic properties. These findings suggest a significant role for morpholine derivatives in addressing psychiatric and neurological disorders, offering new avenues for therapeutic intervention (Semina et al., 2016).
Antioxidant Activity Analysis
While not directly linked to Morpholine-2-carboxylic acidphenylamide hydrochloride, the research into antioxidants provides a framework for evaluating the potential health benefits of morpholine derivatives. Studies on antioxidant activity, detection mechanisms, and the impact on health emphasize the importance of understanding the biochemical pathways and interactions of compounds like morpholine derivatives. Such research contributes to a broader comprehension of their potential therapeutic uses (Munteanu & Apetrei, 2021).
Properties
IUPAC Name |
N-phenylmorpholine-2-carboxamide;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2.ClH/c14-11(10-8-12-6-7-15-10)13-9-4-2-1-3-5-9;/h1-5,10,12H,6-8H2,(H,13,14);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWNNIEXKCHKUQX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1)C(=O)NC2=CC=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.